![molecular formula C26H29N3O2 B5853374 N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide](/img/structure/B5853374.png)
N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide, also known as DPPIV inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPPIV inhibitors are known for their ability to improve glucose metabolism and insulin sensitivity, which makes them a promising candidate for the treatment of type 2 diabetes.
Mechanism of Action
N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide inhibitors work by inhibiting the activity of dipeptidyl peptidase IV, an enzyme that breaks down incretin hormones. Incretin hormones are released by the gut in response to food intake and stimulate insulin secretion from the pancreas. By inhibiting the breakdown of incretin hormones, this compound inhibitors increase insulin secretion and improve glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose metabolism and insulin sensitivity in animal models. Additionally, this compound inhibitors have been shown to reduce inflammation, oxidative stress, and apoptosis, which may contribute to their potential therapeutic effects in the treatment of diabetes and other diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide in lab experiments is its potential therapeutic applications in the treatment of type 2 diabetes and other diseases. However, one limitation is the need for further research to determine the safety and efficacy of this compound inhibitors in humans.
Future Directions
Future research on N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide and other this compound inhibitors should focus on their potential therapeutic applications in the treatment of type 2 diabetes and other diseases. Additionally, further research is needed to determine the safety and efficacy of this compound inhibitors in humans, as well as their potential side effects and interactions with other drugs. Other future directions may include the development of new this compound inhibitors with improved pharmacokinetic and pharmacodynamic properties, as well as the investigation of the role of this compound inhibitors in the treatment of other diseases, such as obesity, cardiovascular disease, and cancer.
Conclusion:
This compound is a promising candidate for the development of new diabetes treatments due to its ability to improve glucose metabolism and insulin sensitivity in animal models. This compound inhibitors have also been investigated for their potential role in the treatment of other diseases, such as obesity, cardiovascular disease, and cancer. However, further research is needed to determine the safety and efficacy of this compound inhibitors in humans, as well as their potential side effects and interactions with other drugs.
Synthesis Methods
The synthesis of N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide involves several steps, including the reaction of 4-(2,2-dimethylpropanoyl)piperazine with 4-nitrophenyl chloroformate, followed by the reduction of the resulting nitro compound with palladium on carbon. The final step involves the reaction of the resulting amine with 2-naphthoyl chloride to yield this compound.
Scientific Research Applications
N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-naphthamide inhibitors have been extensively studied for their potential therapeutic applications in the treatment of type 2 diabetes. This compound has been shown to improve glucose metabolism and insulin sensitivity in animal models, making it a promising candidate for the development of new diabetes treatments. Additionally, this compound inhibitors have been investigated for their potential role in the treatment of other diseases, such as obesity, cardiovascular disease, and cancer.
properties
IUPAC Name |
N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O2/c1-26(2,3)25(31)29-16-14-28(15-17-29)23-12-10-22(11-13-23)27-24(30)21-9-8-19-6-4-5-7-20(19)18-21/h4-13,18H,14-17H2,1-3H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHDSMRIFTAKPES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.